Cas no 57282-69-6 (H-Ala-Ala-pNA hydrochloride salt)

• Product Name: H-Ala-Ala-pNA hydrochloride salt
• CAS No: 57282-69-6
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 946749
• PubChem ID: 7408217
• Update Time: 2025-10-30

H-Ala-Ala-pNA hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-[(2S)-1-(4-nitroanilino)-1-oxopropan-2-yl]propanamide
• H-ALA-ALA-PNA
• A-4410
• DTXSID00428588
• 57282-69-6
• SCHEMBL2392922
• L-Alaninamide, L-alanyl-N-(4-nitrophenyl)-
• L-Alanyl-L-alanine 4-nitroanilide hydrochloride
• H-Ala-Ala-pNA hydrochloride salt

• Inchi： 1S/C12H16N4O4/c1-7(13)11(17)14-8(2)12(18)15-9-3-5-10(6-4-9)16(19)20/h3-8H,13H2,1-2H3,(H,14,17)(H,15,18)/t7-,8-/m0/s1
• InChI Key： DGJXYQXDZRCZAS-YUMQZZPRSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)N)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.11700
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 133.53000
• LogP: 2.52200

Additional information on H-Ala-Ala-pNA hydrochloride salt

Recent Advances in the Study of H-Ala-Ala-pNA Hydrochloride Salt (CAS: 57282-69-6) and Its Applications in Chemical Biology and Pharmaceutical Research

H-Ala-Ala-pNA hydrochloride salt (CAS: 57282-69-6) is a synthetic peptide substrate widely used in enzymatic assays, particularly for studying proteolytic enzymes such as elastase and other serine proteases. This compound, which features a p-nitroaniline (pNA) leaving group, has garnered significant attention in recent years due to its utility in high-throughput screening (HTS) and drug discovery programs. The release of pNA upon enzymatic cleavage allows for easy spectrophotometric detection, making it a valuable tool in biochemical and pharmacological research.

Recent studies have explored the kinetic properties and specificity of H-Ala-Ala-pNA hydrochloride salt in the context of various proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in characterizing the activity of neutrophil elastase, a key enzyme implicated in chronic inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis. The study highlighted the compound's high sensitivity and reproducibility in kinetic assays, reinforcing its role as a gold-standard substrate for elastase activity measurements.

In addition to its applications in basic research, H-Ala-Ala-pNA hydrochloride salt has been employed in the development of novel protease inhibitors. A 2024 preprint from BioRxiv detailed its use in a fragment-based drug discovery (FBDD) campaign targeting bacterial proteases. The researchers utilized the substrate to screen a library of small-molecule fragments, identifying several promising leads with inhibitory activity against Pseudomonas aeruginosa elastase. This work underscores the compound's versatility in bridging chemical biology and therapeutic development.

Furthermore, advancements in synthetic chemistry have enabled the production of H-Ala-Ala-pNA hydrochloride salt with higher purity and yield, as reported in a 2023 Organic Process Research & Development article. The authors described an optimized solid-phase peptide synthesis (SPPS) protocol that reduces byproduct formation and improves scalability, addressing previous challenges in large-scale manufacturing. This progress is expected to facilitate broader adoption of the substrate in industrial and academic settings.

Looking ahead, the integration of H-Ala-Ala-pNA hydrochloride salt into emerging technologies such as microfluidics and lab-on-a-chip systems presents exciting opportunities. A recent Analytical Chemistry publication (2024) showcased its use in a miniaturized assay platform for real-time protease monitoring, demonstrating potential applications in point-of-care diagnostics and personalized medicine. These innovations highlight the enduring relevance of this compound in advancing both fundamental science and translational research.